Cas no 7149-49-7 (Naphthalene-2,3-dicarboxaldehyde)

• Product Name: Naphthalene-2,3-dicarboxaldehyde
• CAS No: 7149-49-7
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• MDL: MFCD00016618
• CID: 565429
• PubChem ID: 24886069
• Update Time: 2025-08-01

Naphthalene-2,3-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarboxaldehyde
• 2,3-Naphthalenedialdehyde [Fluorimetric Reagent for Primary Amines]
• 2,3-Naphthalenedialdehyde
• NAPHTHALENE DIALDEHYDE
• Naphthalene-2,3-dica
• Naphthalene-2,3-dicarboxaldehyde
• NAPHTHALENE-2,3-DICARBOXALDEHYDE(RG)
• NDA
• 2,3-Diformylnaphthalene
• NSC 72106
• Naphthalene 2,3-dicarboxyaldehyde
• Naphthalene-2,3-dicarbaldehyde
• 2,3-Naphthalenedicarbaldehyde
• 2,3-naphthalene dicarboxaldehyde
• ZIPLKLQPLOWLTM-UHFFFAOYSA-N
• Z676031J38
• Naphthalene-2,3-dialdehyde
• 2,3-Nda
• NNaphthalene-2,3-dicarboxaldehyde
• NSC72106
• 2,3-naphthalene dialdehyde
• 7149-49-7
• AKOS008901302
• SCHEMBL652955
• YSZC3118
• HY-W016288
• NS00004442
• Naphthalene-2,3-dicarboxaldehyde(nda)
• 2,3-Naphthalenedicarboxaldehyde, suitable for fluorescence
• NSC-72106
• MFCD00016618
• DTXSID20221710
• CS-W017004
• A837208
• FT-0609749
• UNII-Z676031J38
• InChI=1/C12H8O2/c13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-8
• AS-40109
• BBL104037
• STL557851
• DB-019794
• A5594

• MDL： MFCD00016618
• Inchi： 1S/C12H8O2/c13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-8H
• InChI Key： ZIPLKLQPLOWLTM-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=O)C=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 184.05200
• Monoisotopic Mass: 184.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not available
• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 373.6°C at 760 mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.713
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 34.14000
• LogP: 2.46480
• Solubility: Not available

Naphthalene-2,3-dicarboxaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone